4-(Oxetan-3-yloxy)pyridine
Overview
Description
“4-(Oxetan-3-yloxy)pyridine” is a chemical compound with the molecular formula C8H9NO2 . It has a molecular weight of 151.16 g/mol . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of oxetane derivatives, such as “4-(Oxetan-3-yloxy)pyridine”, has been a topic of research in recent years . One method involves the use of alkynyl phosphonates and a pyridine-N-oxide in a gold-catalysed step to generate an α-oxo carbene species as a key intermediate . After formal OH-insertion, synthetically useful HWE reagents can be attained .Molecular Structure Analysis
The InChI code for “4-(Oxetan-3-yloxy)pyridine” is 1S/C8H9NO2/c1-3-9-4-2-7(1)11-8-5-10-6-8/h1-4,8H,5-6H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Scientific Research Applications
Regioselective Functionalization and Building Blocks
The regioselective ortho-lithiation at the 4-position of simple pyridine derivatives containing a 3-oxetane unit using n-butyllithium has been successfully achieved. This process allows for the rapid access to a wide range of new functionalized pyridine oxetane building blocks, providing a versatile pathway for the synthesis of complex organic molecules (Rouquet, Blakemore, & Ley, 2014).
Luminescent Sensors
Lanthanide-Metal Organic Frameworks (Ln-MOFs) constructed from mixed dicarboxylate ligands, including 4-(pyridin-3-yloxy)-phthalic acid, have been synthesized and found to exhibit selective multi-responsive luminescent properties. These compounds have shown potential as selective sensing materials for detecting nitrobenzene derivatives-based explosives and various ions, such as Fe3+ and Cr2O72-, highlighting their applicability in environmental monitoring and security (Zhang et al., 2018).
properties
IUPAC Name |
4-(oxetan-3-yloxy)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-3-9-4-2-7(1)11-8-5-10-6-8/h1-4,8H,5-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARMYYCTXBOLOEW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)OC2=CC=NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Oxetan-3-yloxy)pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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